Cas no 2171965-92-5 (4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile)

• Product Name: 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile
• CAS No: 2171965-92-5
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 5961812
• PubChem ID: 165573814
• Update Time: 2025-09-28

4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile
• 4-{[methyl(2-methylbut-3-yn-2-yl)amino]methyl}benzonitrile
• EN300-1614915
• 2171965-92-5

• Inchi： 1S/C14H16N2/c1-5-14(2,3)16(4)11-13-8-6-12(10-15)7-9-13/h1,6-9H,11H2,2-4H3
• InChI Key： LVKCHIWKVJLGJV-UHFFFAOYSA-N
• SMILES： N(C)(CC1C=CC(C#N)=CC=1)C(C#C)(C)C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų

Additional information on 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile

Professional Introduction to 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile (CAS No. 2171965-92-5)

4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile, identified by its CAS number 2171965-92-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzonitrile derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a nitrile group and an amine-substituted alkynyl chain, make it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile consists of a benzene ring substituted with a nitrile group at the para position and an amine-functionalized methyl group attached to the meta position. The amine group is further connected to a methyl-substituted butenynyl moiety, which introduces a high degree of steric hindrance and electronic complexity to the molecule. This intricate architecture suggests that the compound may exhibit unique chemical properties and biological interactions, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in benzonitrile derivatives due to their potential as pharmacophores in the development of new therapeutic agents. The nitrile group in these compounds often serves as a key pharmacophore, capable of engaging with various biological targets through hydrogen bonding or coordinate covalent interactions. Additionally, the presence of alkynyl groups can introduce additional reactive sites for chemical modification, allowing for the synthesis of analogs with tailored properties.

One of the most compelling aspects of 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile is its potential application in the field of medicinal chemistry. Researchers have been exploring its utility as a building block for more complex molecules with enhanced biological activity. For instance, studies have shown that benzonitrile derivatives can serve as inhibitors of enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and autoimmune diseases.

The synthesis of 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile involves several key steps that highlight the synthetic challenges associated with constructing such complex molecules. The introduction of the nitrile group typically requires cyanation reactions, while the formation of the alkynylamine moiety necessitates careful control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have greatly facilitated the construction of these intricate structures.

Recent research has also focused on the computational modeling of 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile to better understand its interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein receptors with high affinity, suggesting its potential as an antagonist or agonist. These findings provide valuable insights into the molecular mechanisms underlying its biological activity and guide the design of more potent derivatives.

The pharmaceutical industry has taken note of the promising properties of 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile and is actively exploring its potential for drug development. Several companies have initiated preclinical studies to evaluate its safety and efficacy in animal models. These studies aim to determine optimal dosing regimens and assess potential side effects before moving into human clinical trials. The results from these preclinical studies are expected to provide critical data for regulatory approval and commercialization.

The chemical properties of this compound also make it an attractive candidate for material science applications beyond pharmaceuticals. For example, researchers have investigated its use as a precursor for conductive polymers and organic semiconductors due to its ability to form stable π-conjugated systems. These materials are finding applications in flexible electronics, solar cells, and other advanced technologies.

In conclusion, 4-{methyl(2-methylbut-3-yn-2-yl)aminomethyl}benzonitrile (CAS No. 2171965-92-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and diverse biological activities make it a subject of intense research interest. As synthetic chemistry continues to advance, new methods for constructing complex molecules like this one will further expand their utility in drug discovery and technological innovation.